Cas no 39717-39-0 (tin abietate)

• Product Name: tin abietate
• CAS No: 39717-39-0
• MF: C₈₀H₁₁₆O₈Sn
• MW: 1324.48226451874
• CID: 306188
• Update Time: 2023-11-19

tin abietate Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, tinsalt, [1R-(1a,4ab,4ba,10aa)]- (9CI)
• (1R,4aR,4bR,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• Tin abietate, technical
• Tin abietate
• CID 139594128
• (1R)-1,2,3,4,4a,4bα,5,6,10,10aα-Decahydro-1,4aβ-dimethyl-7-(1-methylethyl)phenanthrene-1α-carboxylic acid/tin,(1:x) salt
• tin abietate

• Inchi： 1S/4C20H30O2.Sn/c4*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h4*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;;;+4/p-4/t4*16-,17+,19+,20+;/m0000./s1
• InChI Key： ADFPMXRTZOLMRH-MSUPDTBESA-J
• SMILES： [Sn+4].[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

• Exact Mass: 125.060742
• Monoisotopic Mass: 125.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 89
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C